6-Amino-4-(2,3-dichlorophenyl)-3-(trifluoromethyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C14H7Cl2F3N4O
• Molecular Weight: 375.1 g/mol
• IUPAC Name: 6-amino-4-(2,3-dichlorophenyl)-3-(trifluoromethyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C14H7Cl2F3N4O/c15-7-3-1-2-5(10(7)16)8-6(4-20)12(21)24-13-9(8)11(22-23-13)14(17,18)19/h1-3,8H,21H2,(H,22,23)
• InChI Key: CVWVIPFCRXFKIY-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2C(=C(OC3=NNC(=C23)C(F)(F)F)N)C#N

Description

6-Amino-4-(2,3-dichlorophenyl)-3-(trifluoromethyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound belongs to the pyrano-pyrazole family and has a unique chemical structure that makes it a promising candidate for drug development and other scientific applications.

Mechanism of Action

The mechanism of action of 6-Amino-4-(2,3-dichlorophenyl)-3-(trifluoromethyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing apoptosis, which is programmed cell death. It has also been shown to have insecticidal properties by inhibiting the activity of acetylcholinesterase, an enzyme that is essential for the proper functioning of the nervous system in insects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis by activating caspase-3, a key enzyme involved in the apoptotic pathway. In insects, this compound has been shown to inhibit the activity of acetylcholinesterase, leading to paralysis and death. However, the effects of this compound on human cells and other organisms are not fully understood.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-Amino-4-(2,3-dichlorophenyl)-3-(trifluoromethyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments is its unique chemical structure, which makes it a promising candidate for drug development and other scientific applications. However, one of the limitations of using this compound is its toxicity, as it has been shown to have toxic effects on cells and organisms at high concentrations.

Future Directions

There are several future directions for the study of 6-Amino-4-(2,3-dichlorophenyl)-3-(trifluoromethyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One direction is the development of new anticancer agents based on this compound, as it has been shown to inhibit the growth of cancer cells. Another direction is the development of new insecticides based on this compound, as it has been shown to have insecticidal properties. Additionally, the study of the mechanism of action of this compound and its effects on human cells and other organisms could lead to the development of new drugs and other scientific applications.

Synthesis Methods

The synthesis of 6-Amino-4-(2,3-dichlorophenyl)-3-(trifluoromethyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves the reaction between 3-amino-1,2,4-triazole, 2,3-dichlorobenzaldehyde, trifluoroacetic acid, and malononitrile. The reaction is carried out in the presence of a catalyst such as piperidine or morpholine. The resulting product is purified using various methods such as recrystallization or column chromatography.

Scientific Research Applications

6-Amino-4-(2,3-dichlorophenyl)-3-(trifluoromethyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been studied for its potential applications in various fields such as medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells. In agriculture, this compound has been studied for its potential as a pesticide, as it has been shown to have insecticidal properties. In material science, this compound has been studied for its potential as a building block for the synthesis of new materials.